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Compound of Interest

\\

Compound Name: h-lys(z)-ome.hcl

Cat. No.: B7803113

Get Quote

CAS: 27894-50-4 | Formula: C1sH22N204[1][2][3][4]-HCI | M.W.: 330.81 g/mol [3][5][6][7]

Executive Technical Summary

H-Lys(Z)-OMe-HCI is a semi-protected L-lysine derivative essential for solution-phase peptide

synthesis and the production of peptidomimetics. Its structural utility lies in its orthogonal

protection scheme:

-Amine (
): Free (as HCI salt), ready for acylation or coupling.
-Amine (

): Protected by the Benzyloxycarbonyl (Z or Cbz) group, stable to mild acid (TFA) and basic
conditions, but removable via catalytic hydrogenation (

) or strong acids (HBr/AcOH).

Carboxyl (
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-term): Protected as a Methyl Ester (OMe), preventing oligomerization during

-activation.

This specific configuration allows researchers to extend the peptide chain at the N-terminus

while preserving the lysine side chain and C-terminus for later functionalization.

Market Analysis: Price and Suppliers

Pricing for H-Lys(Z)-OMe-HClI follows a non-linear inverse power law relative to scale. The

market is segmented into Research Grade (high purity, validated QC) and Process Grade

(bulk, variable impurity profiles).

Supplier Tier Analysis

Prices are indicative estimates for Q1 2025 based on global catalog averages.

. . Target Typical Pack Price Range Key Value
Supplier Tier . . .
Audience Size (USD) Proposition
Tier 1: Global High trust,
Reference (e.g., ] extensive CoA,
) Academic/QC
Sigma- Lab 1g - 25¢g $15-$25/gram  guaranteed
abs
Aldrich/Merck, >97.5% HPLC
TCI) purity.
] ) Specialized
Tier 2: Peptide _
o peptide
Specialists (e.g., Drug ]
_ _ _ 25g — 100g $8 — $12 / gram expertise, batch
Bachem, Iris Discovery/Pilot )
_ consistency,
Biotech, MCE) .
lower unit cost.
Tier 3: Bulk Volume pricing.
Chemical (e.g., _ $0.50 — $2.00/ Requires internal
) Manufacturing 1kg+ S
Enamine, gram QC validation by
Chinese CROs) the buyer.
Sourcing Decision Logic
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The following decision tree illustrates the optimal sourcing strategy based on project phase and
risk tolerance.

Tier 1 Supplier
L (Sigma/TCl)
Speed Priorit High Unit Cost

Documentation Critical

Scale Needed? PilotMfg

S
lication? GMP/ Clinical?

R&D / Synthesis

Click to download full resolution via product page

Figure 1: Strategic sourcing workflow for H-Lys(Z)-OMe-HCI based on scale and regulatory
requirements.

Scientific Integrity: Quality & Impurity Profile

When sourcing H-Lys(Z)-OMe[2][3][6][7]-HCI, "Purity >98%" is insufficient data. You must
evaluate specific impurities that interfere with peptide coupling.[8]

Critical Impurities

e H-Lys(Z)-OH (Free Acid): Result of ester hydrolysis.
o Impact: Competes during coupling, leading to termination or insertion of free Lys(Z).
o Detection: HPLC (shift in retention time) or titration.

e H-Lys(Z)-OMe D-lsomer: Result of racemization during synthesis.

o Impact: Introduces diastereomeric impurities in the final peptide, which are difficult to
separate.
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o Spec: Optical Rotation
should be +14.5° £ 0.5° (c=2,

) [11.[6][7]

e H-Lys-OMe (Des-Z): Loss of Z-protection.
o Impact: Leads to branching/dendrimer formation at the
-amine.
Experimental Protocols
Protocol A: Quality Control (Identity & Purity

Verification)

Objective: Validate incoming raw material before use in synthesis.

e Solubility Check: Dissolve 100 mg in 1 mL distilled water. Solution must be clear and
colorless. Turbidity indicates free Z-Lys-OH or inorganic salts.

e TLC Analysis:
o Stationary Phase: Silica Gel 60 F254.
o Mobile Phase: n-Butanol : Acetic Acid : Water (3:1:1).
o Visualization: Ninhydrin stain (detects free
-amine).
o Acceptance: Single spot,
. Faint spots at origin indicate hydrolysis products.
» HPLC Method:

o Column: C18 Reverse Phase (5um, 4.6 x 250mm).
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o Gradient: 5% to 95% Acetonitrile in Water (with 0.1% TFA) over 20 mins.

o Detection: UV at 215 nm (peptide bond) and 254 nm (Z-group aromatic ring).

Protocol B: Usage in Peptide Coupling (DCC/HOBt
Method)

Context: Coupling H-Lys(Z)-OMe-HCI to a Boc-protected amino acid (e.g., Boc-Ala-OH).
e Neutralization (In Situ):
o Dissolve 1.0 eq of H-Lys(Z)-OMe-HCI in DMF/DCM (1:1).
o Add 1.0 eq of NMM (N-methylmorpholine) or DIEA at 0°C.
o Note: Do not use excess base; it promotes racemization of the ester.
 Activation:
o In a separate vessel, dissolve 1.1 eq of Boc-Amino Acid and 1.1 eq HOBt.
o Add 1.1 eq DCC (or EDC-HCI) at 0°C. Stir for 15 min.
e Coupling:
o Add the neutralized Lysine solution to the activated amino acid.
o Stir at 0°C for 1 hour, then warm to Room Temp (RT) overnight.
o Workup:
o Filter off DCU urea (if using DCC).
o Wash organic layer with 5%

(removes unreacted acid), 1M

(removes unreacted amine), and Brine.
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Chemical Mechanism & Pathway

The utility of H-Lys(Z)-OMe[6]-HCI relies on the stability differential between the Z-group and
the Methyl Ester.
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Figure 2: Orthogonal deprotection pathways utilizing H-Lys(Z)-OMe in peptide synthesis.
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Handling and Storage

» Hygroscopicity: The HCI salt is hygroscopic. Moisture absorption leads to hydrolysis of the
methyl ester to the free acid (H-Lys(Z)-OH), rendering the material impure.

» Storage Conditions:
o Long-term: -20°C, desiccated.
o Short-term: +4°C, tightly sealed.

» Handling: Allow the bottle to equilibrate to room temperature before opening to prevent
condensation on the powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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